Cas no 326-55-6 (5-Trifluoromethyl-1H-benzimidazole)

• Product Name: 5-Trifluoromethyl-1H-benzimidazole
• CAS No: 326-55-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD06659629
• CID: 304340
• PubChem ID: 349444
• Update Time: 2025-05-19

5-Trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,6-(trifluoromethyl)-
• 5-TRIFLUOROMETHYL-1H-BENZIMIDAZOLE
• 1H-Benzimidazole, 5-(trifluoromethyl)-
• 6-(trifluoromethyl)-1H-benzimidazole
• DS-5805
• SCHEMBL1265563
• MFCD06659629
• 5-trifluoromethylbenzimidazole
• CS-0136790
• 5-trifluoromethyl-1h-benzoimidazole
• FT-0696765
• DTXSID30325197
• 5-(Trifluoromethyl)-1H-1,3-benzodiazole
• 326-55-6
• AKOS016845816
• 5-(trifluoromethyl)benzimidazole
• D78568
• 6-(TRIFLUOROMETHYL)-1H-1,3-BENZODIAZOLE
• 6-Trifluoromethyl-1H-benzimidazole
• AKOS006335679
• benzimidazole, 5(6)-trifluoromethyl-
• DB-263679
• 5-Trifluoromethyl-1H-benzimidazole

• MDL： MFCD06659629
• Inchi： 1S/C8H5F3N2/c9-8(10,11)5-1-2-6-7(3-5)13-4-12-6/h1-4H,(H,12,13)
• InChI Key： HUCHIALSXSAECU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC=N2)(F)F

Computed Properties

• Exact Mass: 186.04055
• Monoisotopic Mass: 186.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 339.3℃/760mmHg
• Flash Point: 159.0±26.5 °C
• Refractive Index: 1.56
• PSA: 28.68
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Trifluoromethyl-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Trifluoromethyl-1H-benzimidazole

Comprehensive Overview of 5-Trifluoromethyl-1H-benzimidazole (CAS No. 326-55-6)

5-Trifluoromethyl-1H-benzimidazole (CAS No. 326-55-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by the presence of a trifluoromethyl group at the 5-position, which enhances its electronic properties and biological activity. The compound's unique structure makes it a valuable intermediate in the synthesis of drug candidates, catalysts, and functional materials.

In recent years, the demand for fluorinated compounds like 5-Trifluoromethyl-1H-benzimidazole has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and antiviral agents, aligning with the global focus on drug discovery for diseases such as cancer and viral infections. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a hotspot in structure-activity relationship (SAR) studies.

From a synthetic perspective, 5-Trifluoromethyl-1H-benzimidazole is often prepared via cyclization reactions of ortho-phenylenediamine derivatives with trifluoromethyl-containing reagents. Its CAS No. 326-55-6 serves as a critical identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's purity and stability are rigorously tested using HPLC, NMR, and mass spectrometry, ensuring its suitability for high-value applications.

The agrochemical industry also leverages 5-Trifluoromethyl-1H-benzimidazole as a precursor for crop protection agents. Its fluorine atoms contribute to the lipophilicity and binding affinity of pesticides, addressing modern challenges like resistance management and environmental sustainability. This aligns with the growing consumer interest in green chemistry and reduced ecological footprint.

In material science, the compound's electron-withdrawing properties make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. Researchers are exploring its integration into conductive polymers and small-molecule semiconductors, responding to the surge in demand for energy-efficient technologies.

Safety and handling of 5-Trifluoromethyl-1H-benzimidazole (CAS No. 326-55-6) adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during manipulation. Storage conditions typically involve cool, dry environments to prevent degradation.

The future of 5-Trifluoromethyl-1H-benzimidazole lies in its versatility. With ongoing studies on its catalytic applications and biocompatibility, this compound is poised to play a pivotal role in next-generation therapeutics and smart materials. Its CAS No. 326-55-6 remains a key reference for scientists navigating the expanding landscape of fluorinated heterocycles.